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Compound of Interest

Compound Name: 3-(3-Furyl)acrylic acid

Cat. No.: B048550 Get Quote

Technical Support Center: 3-(3-Furyl)acrylic Acid
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage procedures for 3-(3-
Furyl)acrylic acid.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 3-(3-Furyl)acrylic
acid.

Property Value Source

Molecular Formula C₇H₆O₃ [1][2]

Molecular Weight 138.12 g/mol [1][3]

Melting Point 155-158 °C (lit.) [1]

Boiling Point Not available

Solubility in Water
Sparingly soluble (0.56 g/L at

25°C)
[1]

Appearance Solid [4]
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Experimental Protocols
Adherence to proper laboratory protocols is crucial when working with 3-(3-Furyl)acrylic acid
to ensure personnel safety and maintain the integrity of the compound.

Personal Protective Equipment (PPE)
Before handling the compound, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or glasses.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: In case of insufficient ventilation or when handling large quantities

that may generate dust, use a NIOSH-approved respirator.

Handling Protocol
Work Area: Always handle 3-(3-Furyl)acrylic acid in a well-ventilated area, preferably within

a chemical fume hood.

Dispensing:

Minimize the creation of dust when weighing or transferring the powder.

Use a spatula or other appropriate tool for transferring the solid.

Close the container tightly immediately after use to prevent absorption of moisture, as the

compound is hygroscopic.[3][5]

Spill Management:

In case of a spill, avoid breathing the dust.

Carefully sweep up the spilled solid and place it in a suitable, closed container for

disposal.[3][5]
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Clean the spill area with an appropriate solvent and then wash with soap and water.

Hygiene:

Wash hands thoroughly with soap and water after handling the compound.

Do not eat, drink, or smoke in the laboratory.

Storage Protocol
Container: Store 3-(3-Furyl)acrylic acid in its original, tightly sealed container.[3][5]

Environment:

Store in a cool, dry, and well-ventilated place.[3][5]

To maintain its integrity, it is recommended to store the compound under an inert gas (e.g.,

argon or nitrogen) due to its hygroscopic nature.[3][5]

Incompatibilities:

Store away from incompatible materials, particularly strong oxidizing agents.[4]

Troubleshooting and FAQs
This section addresses common issues and questions that may arise during the handling and

storage of 3-(3-Furyl)acrylic acid.

Q1: The 3-(3-Furyl)acrylic acid has formed clumps. What should I do?

A1: The clumping is likely due to moisture absorption, as the compound is hygroscopic.[3][5]

While the compound may still be usable for some applications, its purity might be

compromised. To prevent this, always store it in a tightly sealed container in a dry environment,

preferably in a desiccator or under an inert atmosphere.

Q2: I accidentally inhaled some dust from the compound. What are the immediate first aid

measures?
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A2: If you inhale dust, immediately move to an area with fresh air. If you experience any

respiratory irritation, such as coughing or difficulty breathing, seek medical attention.[3][5]

Always handle this compound in a well-ventilated area to avoid inhalation.

Q3: What should I do in case of skin or eye contact?

A3:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[3][5]

Remove any contaminated clothing. If irritation persists, consult a physician.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[3][5] Seek immediate medical attention.

Q4: How should I dispose of waste 3-(3-Furyl)acrylic acid?

A4: Dispose of the compound and any contaminated materials in accordance with local, state,

and federal regulations. It is generally recommended to use a licensed professional waste

disposal service.[3]

Q5: Can I store 3-(3-Furyl)acrylic acid at room temperature?

A5: Yes, it can be stored at room temperature in a cool, dry place.[3][5] The key is to protect it

from moisture and incompatible substances.

Visual Guides
Safe Handling and Storage Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.capotchem.cn/doc/viewmsds_39244-10-5.html
https://www.capotchem.com/doc/viewmsds_39244-10-5.html
https://www.capotchem.cn/doc/viewmsds_39244-10-5.html
https://www.capotchem.com/doc/viewmsds_39244-10-5.html
https://www.capotchem.cn/doc/viewmsds_39244-10-5.html
https://www.capotchem.com/doc/viewmsds_39244-10-5.html
https://www.benchchem.com/product/b048550?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_39244-10-5.html
https://www.benchchem.com/product/b048550?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_39244-10-5.html
https://www.capotchem.com/doc/viewmsds_39244-10-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Proper Storage

Emergency Procedures

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Use in a Well-Ventilated Area
(Fume Hood)

Minimize Dust Generation

Practice Good Hygiene
(Wash Hands)

Spill ManagementFirst Aid Measures
(Skin, Eye, Inhalation)

Tightly Sealed Container

Cool, Dry, Well-Ventilated Area

Store Under Inert Gas
(Hygroscopic)

Away from Oxidizing Agents

Click to download full resolution via product page

Caption: Logical workflow for safe handling and storage of 3-(3-Furyl)acrylic acid.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b048550?utm_src=pdf-body-img
https://www.benchchem.com/product/b048550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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